Cas no 97166-79-5 (2-(4-chlorophenyl)-2,3-dihydro-1H-isoindol-1-imine)

• Product name: 2-(4-chlorophenyl)-2,3-dihydro-1H-isoindol-1-imine
• CAS No: 97166-79-5
• MF: C₁₄H₁₁ClN₂
• MW: 242.703541994095
• CID: 4365235
• PubChem ID: 1548547

2-(4-chlorophenyl)-2,3-dihydro-1H-isoindol-1-imine Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-imine, 2-(4-chlorophenyl)-2,3-dihydro-
• 2-(4-chlorophenyl)-2,3-dihydro-1H-isoindol-1-imine
• 97166-79-5
• CS-0235876
• G42485
• Z55667859
• 2-(4-chlorophenyl)-3H-isoindol-1-imine
• EN300-16386
• SR-01000396225-1
• AKOS001028769
• SR-01000396225
• XDA16679

• Inchi： InChI=1S/C14H11ClN2/c15-11-5-7-12(8-6-11)17-9-10-3-1-2-4-13(10)14(17)16/h1-8,16H,9H2
• InChI Key： PWKIUOZRZMHOTH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 242.0610761Da
• Monoisotopic Mass: 242.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 27.1Ų

Additional information on 2-(4-chlorophenyl)-2,3-dihydro-1H-isoindol-1-imine

Recent Advances in the Study of 2-(4-chlorophenyl)-2,3-dihydro-1H-isoindol-1-imine (CAS: 97166-79-5)

The compound 2-(4-chlorophenyl)-2,3-dihydro-1H-isoindol-1-imine (CAS: 97166-79-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of investigation has been the synthesis and structural characterization of 2-(4-chlorophenyl)-2,3-dihydro-1H-isoindol-1-imine. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The researchers employed a combination of spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

In terms of biological activity, recent research has highlighted the compound's potential as an inhibitor of specific enzymatic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-(4-chlorophenyl)-2,3-dihydro-1H-isoindol-1-imine exhibits significant inhibitory effects on certain kinases involved in inflammatory responses. This finding suggests its potential application in the development of anti-inflammatory drugs.

Another promising area of research involves the compound's role in cancer therapy. Preliminary in vitro studies have shown that 2-(4-chlorophenyl)-2,3-dihydro-1H-isoindol-1-imine can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional treatments. Researchers are now focusing on understanding the underlying molecular mechanisms and exploring its synergy with existing chemotherapeutic agents.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is employing computational modeling and structure-activity relationship (SAR) studies to optimize the compound's pharmacokinetic and pharmacodynamic properties.

In conclusion, 2-(4-chlorophenyl)-2,3-dihydro-1H-isoindol-1-imine (CAS: 97166-79-5) represents a promising candidate for further drug development. Its diverse biological activities and improved synthetic accessibility make it a valuable subject for continued research. Future studies should focus on preclinical evaluations and the development of derivative compounds with enhanced therapeutic profiles.